Cas no 923147-43-7 (ethyl 6-(2-fluorobenzamido)-3-methyl-1-benzofuran-2-carboxylate)

• Product Name: ethyl 6-(2-fluorobenzamido)-3-methyl-1-benzofuran-2-carboxylate
• CAS No: 923147-43-7
• MF: C₁₉H₁₆FNO₄
• MW: 341.333048820496
• CID: 6553997
• PubChem ID: 18568618
• Update Time: 2025-05-19

ethyl 6-(2-fluorobenzamido)-3-methyl-1-benzofuran-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 6-(2-fluorobenzamido)-3-methyl-1-benzofuran-2-carboxylate
• ethyl 6-[(2-fluorobenzoyl)amino]-3-methyl-1-benzofuran-2-carboxylate
• AKOS002292447
• F2210-0054
• 923147-43-7
• ethyl 6-(2-fluorobenzamido)-3-methylbenzofuran-2-carboxylate

• Inchi： 1S/C19H16FNO4/c1-3-24-19(23)17-11(2)13-9-8-12(10-16(13)25-17)21-18(22)14-6-4-5-7-15(14)20/h4-10H,3H2,1-2H3,(H,21,22)
• InChI Key： MFLNECVLQFYQPN-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C(NC1C=CC2=C(C=1)OC(C(=O)OCC)=C2C)=O

Computed Properties

• Exact Mass: 341.10633615g/mol
• Monoisotopic Mass: 341.10633615g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 500
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 68.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on ethyl 6-(2-fluorobenzamido)-3-methyl-1-benzofuran-2-carboxylate

Ethyl 6-(2-Fluorobenzamido)-3-methyl-1-benzofuran-2-carboxylate (CAS No. 923147-43-7): A Comprehensive Overview

Ethyl 6-(2-fluorobenzamido)-3-methyl-1-benzofuran-2-carboxylate (CAS No. 923147-43-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the development of novel drugs for the treatment of neurological disorders and cancer.

The structure of ethyl 6-(2-fluorobenzamido)-3-methyl-1-benzofuran-2-carboxylate is composed of a benzofuran core, a fluorinated benzamide moiety, and an ethyl ester group. The benzofuran scaffold is a privileged structure in medicinal chemistry due to its ability to modulate a wide range of biological targets. The presence of the fluorine atom in the benzamide moiety enhances the compound's lipophilicity and metabolic stability, making it an attractive candidate for drug development.

Recent research has focused on the pharmacological properties of ethyl 6-(2-fluorobenzamido)-3-methyl-1-benzofuran-2-carboxylate. Studies have demonstrated its potent activity against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is believed to involve the inhibition of key enzymes involved in cell proliferation and survival pathways. For instance, this compound has been shown to inhibit the activity of cyclin-dependent kinases (CDKs), which are crucial for cell cycle progression.

In addition to its anti-cancer properties, ethyl 6-(2-fluorobenzamido)-3-methyl-1-benzofuran-2-carboxylate has also been investigated for its potential neuroprotective effects. Preclinical studies have indicated that this compound can reduce oxidative stress and inflammation in neuronal cells, making it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The ability to cross the blood-brain barrier further enhances its therapeutic potential in these conditions.

The synthesis of ethyl 6-(2-fluorobenzamido)-3-methyl-1-benzofuran-2-carboxylate involves several steps, including the formation of the benzofuran core through a cyclization reaction and the subsequent attachment of the fluorinated benzamide moiety via an amide coupling reaction. The final step involves the esterification of the carboxylic acid group with ethanol to form the ethyl ester derivative. This synthetic route has been optimized to achieve high yields and purity, making it suitable for large-scale production.

One of the key challenges in the development of ethyl 6-(2-fluorobenzamido)-3-methyl-1-benzofuran-2-carboxylate as a therapeutic agent is its pharmacokinetic profile. While the compound exhibits good bioavailability and stability, there is a need to optimize its pharmacokinetic properties to ensure optimal therapeutic efficacy and minimize potential side effects. Ongoing research is focused on developing prodrugs and other delivery systems to enhance its pharmacokinetic behavior.

The toxicological profile of ethyl 6-(2-fluorobenzamido)-3-methyl-1-benzofuran-2-carboxylate has also been extensively studied. Preclinical toxicity studies have shown that this compound is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

In conclusion, ethyl 6-(2-fluorobenzamido)-3-methyl-1-benzofuran-2-carboxylate (CAS No. 923147-43-7) represents a promising candidate for the development of novel therapeutics in both oncology and neurology. Its unique structural features, combined with its potent biological activity and favorable pharmacological properties, make it an attractive target for further research and development. As ongoing studies continue to unravel its full potential, this compound may play a significant role in advancing our understanding and treatment of various diseases.